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Compound of Interest

Compound Name: 4-Ethyl-3,5-dimethyloctane

Cat. No.: B14548755 Get Quote

An In-depth Technical Guide to 4-Ethyl-3,5-dimethyloctane

Introduction
4-Ethyl-3,5-dimethyloctane is a saturated, branched-chain alkane with the molecular formula

C₁₂H₂₆.[1][2] As a member of the dodecane isomer group, its structure consists of an eight-

carbon (octane) backbone substituted with two methyl groups and one ethyl group at specific

positions. Due to its non-polar nature and branched structure, its physical properties, such as

boiling and melting points, differ from its straight-chain isomer, n-dodecane. This document

provides a technical overview of its structural formula, physicochemical properties, and a

generalized synthetic approach, tailored for researchers and professionals in chemistry and

drug development.

Structural Formula and Elucidation
The structure of 4-Ethyl-3,5-dimethyloctane is derived directly from its IUPAC name. The

parent chain is an "octane," indicating eight carbon atoms. The substituents are located as

follows:

A methyl group (-CH₃) on the third carbon.

An ethyl group (-CH₂CH₃) on the fourth carbon.

A methyl group (-CH₃) on the fifth carbon.

The 2D representation of the structure is as follows:
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The following diagram illustrates the logical derivation of the chemical structure from its IUPAC

name.

4-Ethyl-3,5-dimethyloctane
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3-methyl
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Final Structure
C₁₂H₂₆

Click to download full resolution via product page

Caption: Logical diagram for constructing 4-Ethyl-3,5-dimethyloctane from its IUPAC name.

Physicochemical Properties
Experimental data for 4-Ethyl-3,5-dimethyloctane is not widely published; much of the

available information is based on computational predictions. The following table summarizes

key physicochemical properties.
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Property Value Source

Molecular Formula C₁₂H₂₆ [1][2]

Molecular Weight 170.33 g/mol [1][2]

CAS Registry Number 62183-64-6 [1][2][3]

IUPAC Name 4-ethyl-3,5-dimethyloctane [2]

Computed LogP 4.49 - 5.8 [2][3]

Canonical SMILES CCCC(C)C(CC)C(C)CC [3]

InChIKey
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[3]

Experimental Protocols
Specific, peer-reviewed synthesis protocols for 4-Ethyl-3,5-dimethyloctane are not readily

available in public literature. However, its synthesis can be approached using established

methods for creating highly branched alkanes, which typically involve carbon-carbon bond

formation followed by reduction steps.[4]

A plausible, generalized synthetic route would be a Grignard reaction followed by dehydration

and hydrogenation.[4] This multi-step synthesis creates the carbon skeleton and then removes

functional groups to yield the final saturated alkane.

Illustrative Synthesis Workflow: Grignard Reaction
Route

Grignard Reagent Formation: An appropriate alkyl halide (e.g., 2-bromobutane) is reacted

with magnesium metal in an anhydrous ether solvent to form a Grignard reagent.

Carbonyl Addition: The Grignard reagent is then reacted with a suitable ketone (e.g., 4-

methyl-3-heptanone) via nucleophilic addition to the carbonyl carbon. This reaction, after an

acidic workup, forms a tertiary alcohol with the desired carbon backbone.
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Dehydration: The tertiary alcohol is subjected to acid-catalyzed dehydration (e.g., using

sulfuric acid or p-toluenesulfonic acid with heat) to eliminate a molecule of water, forming a

mixture of alkene isomers.

Hydrogenation: The resulting alkene mixture is catalytically hydrogenated using a catalyst

such as Palladium on Carbon (Pd/C) under a hydrogen atmosphere.[4] This step reduces the

double bond to a single bond, yielding the final product, 4-Ethyl-3,5-dimethyloctane.

Purification: The final product is purified from the reaction mixture using techniques such as

fractional distillation, based on its boiling point.

The following diagram outlines this generalized experimental workflow.
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Caption: Generalized workflow for the synthesis of a branched alkane via a Grignard route.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14548755#4-ethyl-3-5-dimethyloctane-structural-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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